Cas no 1807252-04-5 (Ethyl 5-cyano-4-fluoro-2-nitrobenzoate)

• Product Name: Ethyl 5-cyano-4-fluoro-2-nitrobenzoate
• CAS No: 1807252-04-5
• MF: C₁₀H₇FN₂O₄
• MW: 238.171985864639
• CID: 4956099
• Update Time: 2025-06-30

Ethyl 5-cyano-4-fluoro-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-fluoro-2-nitrobenzoate

• Inchi： 1S/C10H7FN2O4/c1-2-17-10(14)7-3-6(5-12)8(11)4-9(7)13(15)16/h3-4H,2H2,1H3
• InChI Key： ONBQRITZBFHTHI-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(C(=O)OCC)=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 1.8
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 5-cyano-4-fluoro-2-nitrobenzoate

Ethyl 5-cyano-4-fluoro-2-nitrobenzoate (CAS No. 1807252-04-5): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Ethyl 5-cyano-4-fluoro-2-nitrobenzoate (CAS No. 1807252-04-5) is a highly functionalized aromatic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and versatile reactivity. This compound, characterized by the presence of a cyano group, a fluoro substituent, and a nitro group on a benzoic acid backbone, serves as a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural motif of Ethyl 5-cyano-4-fluoro-2-nitrobenzoate makes it an attractive scaffold for drug discovery efforts. The cyano group (-CN) introduces a polar and electron-withdrawing nature to the molecule, which can influence its interactions with biological targets. Additionally, the fluoro substituent (-F) is known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The nitro group (-NO₂) further enhances the electrophilicity of the aromatic ring, making it susceptible to various chemical transformations such as reduction, diazotization, or coupling reactions.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The compound Ethyl 5-cyano-4-fluoro-2-nitrobenzoate has been explored in several research studies as a precursor for synthesizing small-molecule inhibitors. For instance, derivatives of this compound have been investigated for their potential antitumor activity by modulating key signaling pathways involved in cell proliferation and apoptosis. The presence of both electron-withdrawing and electron-donating groups in its structure allows for fine-tuning of biological activity through structural modifications.

One notable application of Ethyl 5-cyano-4-fluoro-2-nitrobenzoate is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases. Researchers have utilized this compound as a building block to develop novel kinase inhibitors with improved selectivity and potency. The cyano group and nitro group provide handles for further functionalization, enabling the creation of highly specific inhibitors targeting particular kinases involved in disease pathways.

The fluoro substituent in Ethyl 5-cyano-4-fluoro-2-nitrobenzoate also contributes to its utility in medicinal chemistry. Fluorine atoms are frequently incorporated into drug molecules due to their ability to enhance binding affinity to biological targets and improve pharmacokinetic profiles. This property has been exploited in the design of fluorinated analogs of existing drugs, leading to enhanced therapeutic efficacy and reduced side effects. The versatility of this compound allows chemists to explore diverse structural modifications while maintaining key pharmacophoric features necessary for biological activity.

Another area where Ethyl 5-cyano-4-fluoro-2-nitrobenzoate has shown promise is in the development of imaging agents for diagnostic applications. Fluorine-labeled compounds are widely used in positron emission tomography (PET) scans due to their favorable properties such as high sensitivity and stability. By incorporating fluorine into this benzoic acid derivative, researchers have been able to create novel PET tracers that can visualize specific biological processes or target molecular markers associated with diseases. These imaging agents offer valuable tools for early detection and monitoring of diseases at the molecular level.

The synthetic utility of Ethyl 5-cyano-4-fluoro-2-nitrobenzoate extends beyond pharmaceutical applications. It has been employed in materials science for the development of advanced materials with unique electronic properties. The presence of multiple functional groups on its aromatic core allows for tailored chemical modifications that can influence the electronic characteristics of resulting materials. Such materials find applications in organic electronics, optoelectronics, and nanotechnology domains where precise control over molecular structure is essential.

In conclusion, Ethyl 5-cyano-4-fluoro-2-nitrobenzoate (CAS No. 1807252-04-5) is a multifaceted compound with broad applications across chemical biology and medicinal chemistry. Its unique structural features make it an invaluable intermediate for synthesizing pharmacologically active molecules targeting various diseases. The ongoing research efforts leveraging this compound highlight its significance as a building block for innovative drug discovery initiatives aimed at improving human health outcomes.